Cas no 2228925-39-9 (4-nitro-1H-pyrazole-3-carboximidamide)

• Product Name: 4-nitro-1H-pyrazole-3-carboximidamide
• CAS No: 2228925-39-9
• MF: C₄H₅N₅O₂
• MW: 155.114799261093
• CID: 5772406
• PubChem ID: 136450569
• Update Time: 2025-06-08

4-nitro-1H-pyrazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1H-pyrazole-3-carboximidamide
• SCHEMBL7760011
• 2228925-39-9
• EN300-1791568

• Inchi： 1S/C4H5N5O2/c5-4(6)3-2(9(10)11)1-7-8-3/h1H,(H3,5,6)(H,7,8)
• InChI Key： AEVBPYKQKQTTFJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C(=N)N)=O

Computed Properties

• Exact Mass: 155.04432442g/mol
• Monoisotopic Mass: 155.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-nitro-1H-pyrazole-3-carboximidamide

4-Nitro-1H-Pyrazole-3-Carboximidamide (CAS No. 2228925-39-9): A Comprehensive Overview

4-Nitro-1H-pyrazole-3-carboximidamide (CAS No. 2228925-39-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-nitro-1H-pyrazole-3-carboximidamide consists of a pyrazole ring substituted with a nitro group at the 4-position and a carboximidamide group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 4-nitro-1H-pyrazole-3-carboximidamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-nitro-1H-pyrazole-3-carboximidamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-nitro-1H-pyrazole-3-carboximidamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These findings open up new avenues for exploring the use of 4-nitro-1H-pyrazole-3-carboximidamide in cancer therapy.

The pharmacokinetic properties of 4-nitro-1H-pyrazole-3-carboximidamide have also been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicological evaluations have indicated that 4-nitro-1H-pyrazole-3-carboximidamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further enhance the therapeutic potential of 4-nitro-1H-pyrazole-3-carboximidamide, researchers are exploring various strategies to improve its pharmacological profile. One approach involves the synthesis of structural analogs with enhanced potency and selectivity. For instance, modifications to the nitro group or the carboximidamide moiety have been shown to modulate the biological activity of the compound, leading to more effective derivatives.

In conclusion, 4-nitro-1H-pyrazole-3-carboximidamide (CAS No. 2228925-39-9) is a promising compound with diverse biological activities and potential applications in medicine. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its pharmacological profile and explore its clinical potential, paving the way for new treatments in various diseases.